Cas no 31881-86-4 (2-(2-bromo-4-methylphenyl)acetic acid)
31881-86-4 structure
Product Name:2-(2-bromo-4-methylphenyl)acetic acid
CAS No:31881-86-4
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD18392220
CID:1453088
PubChem ID:69609069
Update Time:2025-04-20
2-(2-bromo-4-methylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2-bromo-4-methylphenyl)acetate
- 2-(2-Bromo-4-methylphenyl)acetic acid
- 2-(2-bromo-4-methylphenyl)aceticacid
- ZH0017
- 31881-86-4
- D87833
- Z1269232519
- SCHEMBL5925073
- AKOS017552632
- EN300-246606
- (2-bromo-4-methylphenyl)acetic acid
- 2-(2-bromo-4-methylphenyl)acetic acid
-
- MDL: MFCD18392220
- Inchi: 1S/C9H9BrO2/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
- InChI Key: VENUNMMLXJLOCO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1CC(=O)O
Computed Properties
- Exact Mass: 227.97859g/mol
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
2-(2-bromo-4-methylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246606-0.05g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.05g |
$114.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.1g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.1g |
$170.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.25g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.25g |
$244.0 | 2024-06-19 | |
| Enamine | EN300-246606-0.5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 0.5g |
$383.0 | 2024-06-19 | |
| Enamine | EN300-246606-1.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 1.0g |
$491.0 | 2024-06-19 | |
| Enamine | EN300-246606-2.5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 2.5g |
$965.0 | 2024-06-19 | |
| Enamine | EN300-246606-5.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 5.0g |
$1427.0 | 2024-06-19 | |
| Enamine | EN300-246606-10.0g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 10.0g |
$2117.0 | 2024-06-19 | |
| Enamine | EN300-246606-1g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 1g |
$491.0 | 2023-09-15 | |
| Enamine | EN300-246606-5g |
2-(2-bromo-4-methylphenyl)acetic acid |
31881-86-4 | 95% | 5g |
$1427.0 | 2023-09-15 |
2-(2-bromo-4-methylphenyl)acetic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
31881-86-4 (2-(2-bromo-4-methylphenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk